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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromo-3,5-dinitroaniline (CAS No.

116529-41-0) was found. The following information is based on data for structurally similar

compounds, including other bromo- and dinitroaniline derivatives. It is imperative to treat 2-
Bromo-3,5-dinitroaniline as a hazardous substance and to handle it with extreme care. A

comprehensive risk assessment should be conducted before any use.

Hazard Identification and Overview
2-Bromo-3,5-dinitroaniline is a substituted aromatic amine containing nitro groups. Based on

data from similar compounds, it should be considered a hazardous chemical. The primary

hazards are expected to be:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3] Dinitroanilines can

interfere with the blood's ability to carry oxygen, leading to methemoglobinemia.[4]

Irritation: Causes skin and eye irritation.[5][6] May cause respiratory tract irritation.[5]

Flammability: May be a flammable solid.[6]

Environmental Hazards: Potentially toxic to aquatic life with long-lasting effects.[1]

Physical and Chemical Properties (Predicted)
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Property Value Source

CAS Number 116529-41-0 [2]

Molecular Formula C₆H₄BrN₃O₄

Appearance
Expected to be a yellow to

orange solid

Solubility Likely insoluble in water [1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2-Bromo-3,5-dinitroaniline.

Equipment Specifications

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield conforming to EN 166 (EU) or NIOSH

(US) standards.[7]

Skin Protection

Wear impervious, chemical-resistant gloves

(e.g., nitrile rubber).[7] Wear a lab coat or

chemical-resistant apron.[7]

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates if working outside a fume hood or if

dust is generated.[7][8] A full-face respirator may

be necessary for higher exposures.[7]

Safe Handling and Experimental Protocols
General Handling Precautions

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[1][7]

Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.[7]
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Dust Prevention: Avoid the formation of dust and aerosols.[7] Use non-sparking tools.[7]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the

laboratory.[1]

Experimental Protocol: General Weighing and Solution
Preparation

Preparation: Don all required PPE as outlined in Section 2.0. Ensure the chemical fume

hood is functioning correctly.

Weighing:

Tare a clean, dry weighing boat on an analytical balance inside the fume hood.

Carefully transfer the required amount of 2-Bromo-3,5-dinitroaniline to the weighing boat

using a clean spatula.

Record the exact weight.

Dissolution:

Place a stir bar in an appropriate flask.

Carefully add the desired solvent to the flask.

Slowly add the weighed 2-Bromo-3,5-dinitroaniline to the solvent while stirring to

facilitate dissolution.

Rinse the weighing boat with a small amount of solvent and add it to the flask to ensure a

complete transfer.

Cleanup:

Wipe down the balance and surrounding area with a damp cloth or paper towel.

Dispose of the weighing boat and any contaminated cleaning materials as hazardous

waste.
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Storage and Disposal
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

Store in a locked cabinet or other secure location.[1]

Disposal
Dispose of waste in accordance with all local, state, and federal regulations.

Contaminated materials and empty containers should be treated as hazardous waste.[8]

Do not allow the chemical to enter drains or the environment.[7]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[7]

Accidental Release Measures
Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.

Cleanup:

Wear appropriate PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a labeled, sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent (e.g., acetone) followed by soap and water.
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Collect all cleanup materials in a sealed container for disposal as hazardous waste.
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Caption: General laboratory workflow for the safe handling of hazardous chemicals.
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Caption: Postulated mechanism of dinitroaniline toxicity via tubulin interaction.[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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